(2-Chlorophenyl)(phenyl)2-pyridinylmethanol

• Molecular Formula: C18H14ClNO
• Molecular Weight: 295.8 g/mol
• IUPAC Name: (2-chlorophenyl)-phenyl-pyridin-2-ylmethanol
• InChI: InChI=1S/C18H14ClNO/c19-16-11-5-4-10-15(16)18(21,14-8-2-1-3-9-14)17-12-6-7-13-20-17/h1-13,21H
• InChI Key: CUQHKAXZPAUZJH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2Cl)(C3=CC=CC=N3)O

Description

(2-Chlorophenyl)(phenyl)2-pyridinylmethanol, also known as CPM, is a chemical compound that belongs to the class of arylalkyl alcohols. It is a white crystalline powder with a molecular weight of 325.83 g/mol and a melting point of 107-109°C. CPM has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of (2-Chlorophenyl)(phenyl)2-pyridinylmethanol is not fully understood. However, it is believed to act as a chelating agent and form stable complexes with metal ions. These complexes can then interact with biological molecules such as proteins and nucleic acids, leading to changes in their structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which has potential applications in the treatment of Alzheimer's disease.
This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage. This property has potential applications in the treatment of diseases such as cancer and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of (2-Chlorophenyl)(phenyl)2-pyridinylmethanol is its high stability and purity. It can be easily synthesized and purified, making it an ideal compound for scientific research. Its fluorescent properties also make it a useful tool for biological imaging.
However, one limitation of this compound is its potential toxicity. It has been shown to be toxic to certain cell lines at high concentrations, which can limit its use in certain experiments. Additionally, this compound has a relatively short half-life in vivo, which can limit its potential applications in drug development.

Future Directions

There are several future directions for research on (2-Chlorophenyl)(phenyl)2-pyridinylmethanol. One area of research is the development of new catalysts for organic synthesis based on this compound-metal complexes. These catalysts have potential applications in the production of pharmaceuticals and other fine chemicals.
Another area of research is the development of new fluorescent probes based on this compound. These probes can be used to visualize a variety of biomolecules in living cells, and have potential applications in disease diagnosis and drug development.
Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of diseases such as Alzheimer's and cancer.

Synthesis Methods

The synthesis of (2-Chlorophenyl)(phenyl)2-pyridinylmethanol can be achieved by a variety of methods. One of the most common methods is the reaction between 2-chlorobenzaldehyde and 2-pyridinecarboxaldehyde in the presence of sodium borohydride as a reducing agent. The resulting product is then treated with hydrochloric acid to yield this compound. This method is efficient and yields a high purity product.

Scientific Research Applications

(2-Chlorophenyl)(phenyl)2-pyridinylmethanol has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use as a ligand for metal ions. This compound has been shown to form stable complexes with metal ions such as copper, nickel, and zinc. These complexes have been used in the development of new catalysts for organic synthesis.
Another area of research is the use of this compound as a fluorescent probe for biological imaging. This compound has been shown to selectively bind to proteins and nucleic acids, and its fluorescence properties can be used to visualize these biomolecules in living cells. This technique has potential applications in disease diagnosis and drug development.